1-(3-Cyclopentylpropanoyl)-4-[(4-methoxyphenoxy)acetyl]piperazine
1-(3-Cyclopentylpropanoyl)-4-[(4-methoxyphenoxy)acetyl]piperazine
Brand Name:
Vulcanchem
CAS No.:
488708-82-3
VCID:
VC0367798
InChI:
InChI=1S/C21H30N2O4/c1-26-18-7-9-19(10-8-18)27-16-21(25)23-14-12-22(13-15-23)20(24)11-6-17-4-2-3-5-17/h7-10,17H,2-6,11-16H2,1H3
SMILES:
COC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)C(=O)CCC3CCCC3
Molecular Formula:
C21H30N2O4
Molecular Weight:
374.5g/mol
1-(3-Cyclopentylpropanoyl)-4-[(4-methoxyphenoxy)acetyl]piperazine
CAS No.: 488708-82-3
Main Products
VCID: VC0367798
Molecular Formula: C21H30N2O4
Molecular Weight: 374.5g/mol
![1-(3-Cyclopentylpropanoyl)-4-[(4-methoxyphenoxy)acetyl]piperazine - 488708-82-3](/images/no_structure.jpg)
| CAS No. | 488708-82-3 |
|---|---|
| Product Name | 1-(3-Cyclopentylpropanoyl)-4-[(4-methoxyphenoxy)acetyl]piperazine |
| Molecular Formula | C21H30N2O4 |
| Molecular Weight | 374.5g/mol |
| IUPAC Name | 3-cyclopentyl-1-[4-[2-(4-methoxyphenoxy)acetyl]piperazin-1-yl]propan-1-one |
| Standard InChI | InChI=1S/C21H30N2O4/c1-26-18-7-9-19(10-8-18)27-16-21(25)23-14-12-22(13-15-23)20(24)11-6-17-4-2-3-5-17/h7-10,17H,2-6,11-16H2,1H3 |
| Standard InChIKey | NRUOKEKWAQVCBR-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)C(=O)CCC3CCCC3 |
| Canonical SMILES | COC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)C(=O)CCC3CCCC3 |
| PubChem Compound | 1074766 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume